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Compound of Interest

Compound Name: Altrenogest-d5

Cat. No.: B12421962 Get Quote

An in-depth guide to the commercial availability, analytical applications, and underlying

signaling pathways of the deuterated synthetic progestin, Altrenogest-d5.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in Altrenogest-d5. It details its commercial availability,

provides a framework for its application as an internal standard in quantitative analysis, and

elucidates the signaling pathways associated with its parent compound, Altrenogest.

Commercial Availability and Suppliers
Altrenogest-d5, a deuterated analog of the synthetic progestin Altrenogest, is commercially

available from several specialized chemical suppliers. It is primarily intended for research and

analytical purposes, serving as an internal standard for the quantification of Altrenogest in

various biological matrices using mass spectrometry-based methods. Below is a summary of

suppliers and their product offerings.
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Supplier Product Name
Catalog
Number
(Example)

Available
Quantities

Purity/Labelin
g

MedchemExpres

s
Altrenogest-d5 HY-B0521S

Contact for

details

Deuterium

labeled

LGC Standards

Altrenogest

19,19,20,21,21-

d5

TRC-A575757
0.25 mg, 0.5 mg,

2.5 mg
Not specified

Cayman

Chemical
Altrenogest-d5

Contact for

details

Contact for

details
Not specified

Toronto

Research

Chemicals

Altrenogest-d5 A575757
0.25 mg, 0.5 mg,

2.5mg
Not specified

Note: Product availability, specifications, and catalog numbers are subject to change. Please

consult the respective supplier's website for the most current information.

Physicochemical and Analytical Data
Altrenogest-d5 is synthesized to have a higher mass than its parent compound due to the

incorporation of five deuterium atoms. This mass difference is critical for its use as an internal

standard in mass spectrometry, allowing for its differentiation from the unlabeled analyte.
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Property Value Source

Chemical Name
Altrenogest-d5;

Allyltrenbolone-d5
MedchemExpress

Molecular Formula C₂₁H₂₁D₅O₂ MedchemExpress

Molecular Weight 315.46 g/mol MedchemExpress

Unlabeled CAS Number 850-52-2 MedchemExpress

Typical Purity ≥98% (Isotopic Purity)
General technical data for

deuterated standards

Storage Conditions -20°C
General recommendation for

steroid standards

Mechanism of Action and Signaling Pathway
Altrenogest, the parent compound of Altrenogest-d5, is a potent synthetic progestogen. Its

biological effects are mediated through its interaction with progesterone receptors (PRs). As a

progestin, Altrenogest mimics the action of the natural hormone progesterone.[1]

The primary mechanism of action involves the inhibition of gonadotropin-releasing hormone

(GnRH) secretion from the hypothalamus.[2] This, in turn, suppresses the release of luteinizing

hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland.[3] The reduction

in LH levels prevents ovulation and helps to regulate the estrous cycle in mares and

synchronizes estrus in gilts.[4][5]

Below is a diagram illustrating the signaling pathway of Altrenogest.
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Altrenogest's inhibitory effect on the HPG axis.

Experimental Protocols: Quantitative Analysis using
LC-MS/MS
Altrenogest-d5 is an ideal internal standard for the quantification of Altrenogest in biological

samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a

stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry

as it co-elutes with the analyte and experiences similar matrix effects and ionization

suppression, thus improving the accuracy and precision of the measurement.[6][7]

The following is a generalized protocol for the analysis of Altrenogest in plasma, which can be

adapted for other matrices.

Sample Preparation (Plasma)
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Spiking: To 1 mL of plasma sample, add a known concentration of Altrenogest-d5 (e.g., 10

ng/mL).

Protein Precipitation: Add 2 mL of acetonitrile, vortex for 1 minute, and centrifuge at 10,000 x

g for 10 minutes to precipitate proteins.

Liquid-Liquid Extraction (Optional, for cleaner samples):

Transfer the supernatant to a clean tube.

Add 3 mL of n-hexane, vortex for 2 minutes, and centrifuge at 3,000 x g for 5 minutes.

Transfer the n-hexane layer to a new tube and evaporate to dryness under a gentle

stream of nitrogen at 40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50

acetonitrile:water with 0.1% formic acid).

LC-MS/MS Conditions
LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient: A typical gradient would start at a low percentage of B, ramp up to a high

percentage to elute the analytes, and then return to initial conditions for equilibration.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

MRM Transitions:
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Altrenogest: Q1: 311.2 m/z -> Q3: 270.2 m/z (example transition, should be optimized)

Altrenogest-d5: Q1: 316.2 m/z -> Q3: 275.2 m/z (example transition, should be

optimized)

Experimental Workflow
The following diagram illustrates the typical workflow for a quantitative analysis experiment

using Altrenogest-d5 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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